Cas no 74729-14-9 (4-(Chloromethyl)-benzeneethanol)

• Product Name: 4-(Chloromethyl)-benzeneethanol
• CAS No: 74729-14-9
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 5057164
• PubChem ID: 19349378
• Update Time: 2025-05-20

4-(Chloromethyl)-benzeneethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(chloromethyl)phenyl]ethanol
• Benzeneethanol, 4-(chloromethyl)-
• Benzeneethanol,4-(chloromethyl)-
• 4-(Chloromethyl)-benzeneethanol

• Inchi： 1S/C9H11ClO/c10-7-9-3-1-8(2-4-9)5-6-11/h1-4,11H,5-7H2
• InChI Key： YMSILLCGVCWBKR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CCO

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

4-(Chloromethyl)-benzeneethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-(Chloromethyl)-benzeneethanol

Introduction to 4-(Chloromethyl)-benzeneethanol (CAS No. 74729-14-9)

4-(Chloromethyl)-benzeneethanol (CAS No. 74729-14-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-chloromethylphenethyl alcohol, is characterized by its unique structural features and potential applications in various scientific and industrial domains. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-(Chloromethyl)-benzeneethanol.

The molecular formula of 4-(Chloromethyl)-benzeneethanol is C₉H₁₁ClO, with a molecular weight of approximately 166.63 g/mol. The compound consists of a benzene ring substituted with a chloromethyl group and an ethanol side chain. The presence of the chloromethyl group imparts reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 4-(Chloromethyl)-benzeneethanol is a colorless liquid at room temperature with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 200°C, and its melting point is approximately -30°C. These properties make it suitable for use in various chemical reactions and processes.

The synthesis of 4-(Chloromethyl)-benzeneethanol can be achieved through several routes. One common method involves the reaction of 4-chloromethylbenzyl chloride with an appropriate alcohol in the presence of a base. Another approach involves the reduction of 4-chloromethylbenzaldehyde using a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. These synthetic pathways provide researchers with flexible options to tailor the production process based on specific requirements and available resources.

4-(Chloromethyl)-benzeneethanol has found applications in various areas of research and industry. In medicinal chemistry, it serves as a key intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders and cancer treatments. Recent studies have explored its potential as a building block for novel drug candidates with improved pharmacological profiles and reduced side effects.

In materials science, 4-(Chloromethyl)-benzeneethanol is used in the development of functional polymers and coatings. Its reactivity allows for the creation of polymers with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility. These materials find applications in areas such as biomedical devices, electronics, and advanced composites.

The environmental impact of 4-(Chloromethyl)-benzeneethanol is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are also exploring more sustainable synthesis methods to reduce the ecological footprint associated with its production.

In conclusion, 4-(Chloromethyl)-benzeneethanol (CAS No. 74729-14-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of complex molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the fields of medicinal chemistry and materials science.